![molecular formula C16H10N2O3S B3122801 3-[(4-Nitrophenyl)methoxy]-1-benzothiophene-2-carbonitrile CAS No. 303985-58-2](/img/structure/B3122801.png)
3-[(4-Nitrophenyl)methoxy]-1-benzothiophene-2-carbonitrile
Overview
Description
This compound is a versatile chemical compound utilized in various scientific research. It is a phenol derivative, which are known to have high potential as building blocks for the synthesis of bioactive natural products and conducting polymers .
Synthesis Analysis
The synthesis of similar compounds often involves condensation reactions. For instance, 4-(3-hydroxyphenoxy) benzoic acid was condensed with piperazine using N-ethylcarbodiimide hydrochloride (EDC·HCl) and a catalytic hydroxy benzotriazole (HOBt) to synthesize a complex molecule .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve nucleophilic aromatic substitutions . For instance, the displacement of chloride ion from 1-chloro-2,4-dinitrobenzene by dimethylamine occurs readily in ethanol solution at room temperature .Scientific Research Applications
Nucleophilic Aromatic Substitution of Nitro-Group
The study by Pietra and Vitali (1972) on nucleophilic aromatic substitution reactions provides foundational knowledge that can contribute to understanding the chemical behavior of compounds like 3-[(4-Nitrophenyl)methoxy]-1-benzothiophene-2-carbonitrile. Their work demonstrates the mechanism by which nitro groups in aromatic compounds can undergo substitution reactions, which is relevant for modifying or synthesizing derivatives of such compounds for various scientific applications (Pietra & Vitali, 1972).
Photosensitive Protecting Groups
Amit, Zehavi, and Patchornik (1974) reviewed the utilization of photosensitive protecting groups in synthetic chemistry, highlighting the potential for innovative applications in the development of light-responsive materials. The use of nitrophenyl-based groups, akin to the nitrophenyl moiety in 3-[(4-Nitrophenyl)methoxy]-1-benzothiophene-2-carbonitrile, showcases the compound's potential in creating materials or chemical systems that respond to light stimuli (Amit, Zehavi, & Patchornik, 1974).
Atmospheric Reactivity of Nitrophenols
Harrison et al. (2005) provide insights into the atmospheric reactivity of nitrophenols, which may be relevant for understanding the environmental behavior and impact of nitrophenyl-containing compounds like 3-[(4-Nitrophenyl)methoxy]-1-benzothiophene-2-carbonitrile. This research underscores the importance of assessing the environmental fate and transformation products of such chemicals in the atmosphere (Harrison et al., 2005).
Quinoline and its Derivatives as Corrosion Inhibitors
Verma, Quraishi, and Ebenso (2020) discuss the application of quinoline derivatives in corrosion inhibition, indicating the potential of aromatic compounds with heteroatoms and functional groups, such as nitro and methoxy groups, in protecting metals against corrosion. This research suggests possible applications of 3-[(4-Nitrophenyl)methoxy]-1-benzothiophene-2-carbonitrile in materials science, particularly in the development of new corrosion inhibitors (Verma, Quraishi, & Ebenso, 2020).
Future Directions
Phenol derivatives have been widely researched, as they have high potential for synthesizing bioactive natural products and conducting polymers . Future research on “3-[(4-Nitrophenyl)methoxy]-1-benzothiophene-2-carbonitrile” could explore its potential use as a therapeutic agent for cancer and other diseases, its effects on the environment and wildlife, and its potential as a biomarker for oxidative stress and DNA damage.
properties
IUPAC Name |
3-[(4-nitrophenyl)methoxy]-1-benzothiophene-2-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N2O3S/c17-9-15-16(13-3-1-2-4-14(13)22-15)21-10-11-5-7-12(8-6-11)18(19)20/h1-8H,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHMNLUULXPVJFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)C#N)OCC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801191402 | |
Record name | 3-[(4-Nitrophenyl)methoxy]benzo[b]thiophene-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801191402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
303985-58-2 | |
Record name | 3-[(4-Nitrophenyl)methoxy]benzo[b]thiophene-2-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=303985-58-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[(4-Nitrophenyl)methoxy]benzo[b]thiophene-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801191402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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